![molecular formula C20H22ClN3O3 B1226868 4-[[2-[4-(4-Chlorophenyl)-1-piperazinyl]-1-oxoethyl]amino]benzoic acid methyl ester](/img/structure/B1226868.png)
4-[[2-[4-(4-Chlorophenyl)-1-piperazinyl]-1-oxoethyl]amino]benzoic acid methyl ester
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Overview
Description
4-[[2-[4-(4-chlorophenyl)-1-piperazinyl]-1-oxoethyl]amino]benzoic acid methyl ester is an amidobenzoic acid.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Researchers synthesized novel triazole derivatives, including a compound structurally related to 4-[[2-[4-(4-Chlorophenyl)-1-piperazinyl]-1-oxoethyl]amino]benzoic acid methyl ester, demonstrating good to moderate antimicrobial activities against test microorganisms (Bektaş et al., 2007).
Biological Activity of Substituted Derivatives
- A study on substituted 4-aryl-2-methylenehydrazino-4-oxobut-2-enoic acids and derivatives, including a structurally related methyl ester, found moderate anti-inflammatory, analgesic, and antimicrobial activity (Pulina et al., 2009).
Amino Acid Sulfonamide Derivatives
- Research on amino acid derivatives of a similar sulfonyl chloride compound revealed potential in creating sulfonamide derivatives with possible pharmaceutical applications (Riabchenko et al., 2020).
Metabolic Analysis in Drug Development
- In the development of new drugs, compounds like this compound are often analyzed for their metabolic breakdown products, as seen in studies of related compounds (Goenechea et al., 1988).
Analysis of Metabolites in Pharmacology
- The study of metabolites, as in the case of TM-208, a compound with a similar structure, is crucial in pharmacology to understand drug metabolism and effects (Jiang et al., 2007).
Enzymatic Metabolism in Drug Discovery
- Research on the metabolism of similar compounds helps in understanding the role of enzymes like cytochrome P450 in the metabolic pathways, which is essential for drug discovery (Hvenegaard et al., 2012).
properties
Molecular Formula |
C20H22ClN3O3 |
---|---|
Molecular Weight |
387.9 g/mol |
IUPAC Name |
methyl 4-[[2-[4-(4-chlorophenyl)piperazin-1-yl]acetyl]amino]benzoate |
InChI |
InChI=1S/C20H22ClN3O3/c1-27-20(26)15-2-6-17(7-3-15)22-19(25)14-23-10-12-24(13-11-23)18-8-4-16(21)5-9-18/h2-9H,10-14H2,1H3,(H,22,25) |
InChI Key |
WLIODTVOCGVXFW-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)Cl |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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